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Introduction

L-167307 is a potent and selective, pyrrole-based inhibitor of p38 mitogen-activated protein
kinase (MAPK).[1][2][3] The p38 MAPK signaling pathway is a critical regulator of cellular
responses to inflammatory cytokines and environmental stress, playing a key role in processes
such as apoptosis, cell cycle regulation, and cytokine production. Dysregulation of this pathway
is implicated in a variety of inflammatory diseases, making p38 MAPK a significant therapeutic
target. These application notes provide detailed protocols for the use of L-167307 in the
analysis of the p38 MAPK signaling pathway.

Quantitative Data Summary

The inhibitory activity of L-167307 against p38 MAPK has been characterized both in vitro and
in vivo. The following table summarizes the key quantitative data for this inhibitor.

Parameter Value Species/System Reference

(de Laszlo et al.,

IC50 (p38 Kinase) 200 nM Human recombinant
1998)

ID50 (Adjuvant

» 7.4 mg/kg, b.i.d. Rat [4]
Arthritis Model)
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Signaling Pathway

The p38 MAPK signaling cascade is a multi-tiered pathway initiated by various extracellular
stimuli. This leads to the activation of upstream kinases, which in turn phosphorylate and
activate p38 MAPK. Activated p38 then phosphorylates a range of downstream substrates,
including transcription factors and other kinases, leading to a cellular response. L-167307 acts
by inhibiting the kinase activity of p38, thereby blocking the downstream signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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